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Compound of Interest

Compound Name: 3-Chloro-5-hydroxy-2-pentanone

Cat. No.: B079334

This guide provides essential safety and logistical information for the proper disposal of 3-
chloro-5-hydroxy-2-pentanone, ensuring the safety of laboratory personnel and compliance
with environmental regulations. The following procedures are designed for researchers,
scientists, and drug development professionals.

Immediate Safety and Hazard Information

3-Chloro-5-hydroxy-2-pentanone is a hazardous chemical that requires careful handling.
According to its Globally Harmonized System (GHS) classification, it is toxic if swallowed,
causes skin irritation, and may cause respiratory irritation.[1] Adherence to proper personal
protective equipment (PPE) protocols is mandatory when handling this substance.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side shields or goggles.

Face Protection: Face shield if there is a splash hazard.

Lab Coat: Standard laboratory coat.

Ventilation: Handle only in a well-ventilated area, preferably within a chemical fume hood.
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Chemical and Physical Properties

A summary of the key properties of 3-chloro-5-hydroxy-2-pentanone is provided below.

Property Value

CAS Number 13045-13-1
Molecular Formula CsHoCIO2
Molecular Weight 136.58 g/mol

GHS Hazard Statements H301, H315, H335
Signal Word Danger

Step-by-Step Disposal Protocol

Disposal of 3-chloro-5-hydroxy-2-pentanone and its contaminated materials must be handled
as hazardous waste. Do not discharge into drains or the environment.[2][3]

Step 1: Waste Segregation and Collection

» Designate a specific, clearly labeled, and sealed container for liquid waste of 3-chloro-5-
hydroxy-2-pentanone. The container must be compatible with halogenated organic
compounds.

o Collect any contaminated solids, such as absorbent materials from spills, used pipette tips,
or contaminated gloves, in a separate, clearly labeled, sealed container for solid hazardous
waste.

Step 2: Spill Management In the event of a spill, follow these procedures immediately:

e Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential
personnel.[2]

« Containment: Prevent the spill from spreading. For liquid spills, use a non-combustible
absorbent material like sand, earth, or vermiculite.[2] Do not use combustible materials like
paper towels without placing them in the proper waste container immediately.
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o Collection: Carefully collect the absorbent material and spilled substance using non-sparking
tools and place it into a designated, sealable container for hazardous waste.

o Decontamination: Clean the spill area thoroughly with an appropriate solvent, and collect the
cleaning materials as hazardous waste.

Step 3: Waste Storage

o Store waste containers in a cool, dry, and well-ventilated secondary containment area, away
from incompatible materials such as strong oxidizing agents.[4]

e Ensure containers are tightly closed and clearly labeled as "Hazardous Waste" with the full
chemical name: "3-chloro-5-hydroxy-2-pentanone”.

o Store locked up.[1][3][5]

Step 4: Final Disposal

The final disposal of 3-chloro-5-hydroxy-2-pentanone must be conducted through a
licensed professional waste disposal service.[2]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and disposal.

e Provide the EHS department or the disposal company with a complete and accurate
description of the waste, including its composition and hazards.

» Follow all local, state, and federal regulations for the transportation and disposal of
hazardous waste. The P501 precautionary statement explicitly requires disposal of contents
and container to an approved waste disposal plant.[2][3][4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 3-chloro-5-hydroxy-2-pentanone.
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Preparation & Handling
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Caption: Workflow for the safe disposal of 3-chloro-5-hydroxy-2-pentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

